Cas no 338978-26-0 (2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile)

• Product Name: 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile
• CAS No: 338978-26-0
• CID: 4648255
• Update Time: 2025-07-19

2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile

Additional information on 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile

Introduction to 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile (CAS No. 338978-26-0)

2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 338978-26-0, represents a novel class of molecules with potential applications in drug discovery and development. Its unique structural features, characterized by the presence of benzoyl and difluorobenzoyl groups, as well as an acrylonitrile moiety, make it a subject of intense study for its chemical reactivity and biological significance.

The molecular structure of 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile incorporates several key functional groups that contribute to its versatility. The benzoyl groups at the 2-position and 3-position enhance the compound's stability and reactivity, while the 2,6-difluorobenzoyl group introduces fluorine atoms, which are known to modulate metabolic pathways and improve binding affinity in biological systems. The acrylonitrile functionality at the 1-position provides a site for further chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those containing pyrrole derivatives. 1-Methyl-1H-pyrrol-2-ylacrylonitrile core structures have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The introduction of additional substituents such as benzoyl and difluorobenzoyl groups aims to enhance the biological activity and selectivity of these compounds.

Current research in this domain has highlighted the importance of fluorinated aromatic rings in drug design. The 2,6-difluorobenzoyl moiety in 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile not only contributes to the compound's stability but also influences its interactions with biological targets. Fluorine atoms are known to increase lipophilicity and binding affinity, making them valuable in the development of small-molecule drugs. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile involves multi-step organic reactions that require precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired product with high yield and purity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmaceutical agents. By modifying specific functional groups or introducing additional heterocycles, researchers can generate a library of derivatives with tailored biological activities. This approach is particularly useful in high-throughput screening programs aimed at identifying novel drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of molecules before they are synthesized. Molecular modeling studies on 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-ylacrylonitrile have provided insights into its interactions with potential target proteins. These simulations help in optimizing the structure for better efficacy and reduced side effects.

The compound's acrylonitrile group also opens up possibilities for further functionalization through reactions such as hydrolysis or nucleophilic addition. These transformations can lead to the formation of carboxylic acids or amides, which are common motifs in biologically active molecules. Such modifications are crucial for fine-tuning the pharmacological properties of 2-Benzoyl-3-4-(2,6-difluorobenzoyl)-1-methyl-1H-pyrrol-2-y lacrylonitrile and expanding its therapeutic potential.

In conclusion, 33897826 CAS no 33897826 is a versatile compound with significant implications in pharmaceutical research. Its unique structural features and potential for further derivatization make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, 33897826 CAS no 33897826 is poised to play a crucial role in shaping future drug development strategies.